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Compound of Interest

Compound Name: Dichloroacetate

Cat. No.: B087207

The safe management and disposal of dichloroacetate (DCA) and its salt forms are critical for
ensuring laboratory safety, protecting environmental health, and maintaining regulatory
compliance.[1] As a substance classified as hazardous, causing skin and eye irritation, and
suspected of causing cancer, all handling and disposal must be conducted with the utmost care
and in accordance with established protocols.[2][3] This guide provides essential procedural
information for researchers, scientists, and drug development professionals.

l. Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is paramount to establish a safe working
environment.

A. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: All work with dichloroacetate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[4] Eyewash stations and safety showers must be
readily accessible.[4][5]

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This
includes:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European
Standard EN166.[5][6]
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o Skin Protection: Wear chemically resistant protective gloves (tested according to EN 374)
and appropriate protective clothing to prevent skin exposure.[5][7]

o Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling dust or
aerosols, follow OSHA respirator regulations (29 CFR 1910.134) or European Standard
EN 149.[5]

B. Spill Management
Immediate and correct response to a spill is the first step in proper disposal.

Evacuate and Alert: Evacuate personnel from the immediate spill area and alert others to the
hazard.[2][8]

Control and Contain: Prevent the spillage from entering drains, sewers, or water courses.[2]

[7]
Cleanup Procedure:

o For Dry Spills (e.g., Sodium Dichloroacetate): Use dry clean-up procedures to avoid
generating dust.[2] Vacuum or sweep up the material and place it into a suitable, labeled
container for waste disposal.[5]

o For Liquid Spills (e.g., Dichloroacetic Acid): Absorb the liquid with an inert material such as
vermiculite, dry sand, or earth.[8] Collect the absorbed material and place it in a sealed,
appropriate container for disposal.[3]

Decontamination: After the material is collected, wash the spill area down with large amounts
of water, preventing runoff from entering drains.[2]

Il. Step-by-Step Disposal Procedure

The disposal of dichloroacetate waste must adhere strictly to federal, state, and local
regulations.[2][9] It is classified as a hazardous waste, and improper disposal is prohibited.[1]

[8]

o Waste Characterization: Chemical waste generators must first determine if the discarded
chemical is classified as a hazardous waste according to EPA guidelines (40 CFR Parts
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261.3) or other regional regulations.[5][9]

o Container Management:

o Use containers that are chemically compatible with dichloroacetate.[1] Polyethylene or
polypropylene containers are often suitable.[2]

o Ensure the container is in good condition, free from leaks, and kept tightly closed when not
in use.[1][2][5]

o The container must be clearly labeled with the words "Hazardous Waste" or "Dangerous
Waste" and describe the contents and associated hazards (e.g., Corrosive, Toxic).[10]

e Segregation and Storage:

o Store dichloroacetate waste away from incompatible materials, particularly oxidizing
agents.[2][7]

o Keep waste containers in a cool, dry, and well-ventilated area, such as a designated
satellite accumulation area.[2][10]

o Do not store with foodstuff containers.[2]
e Final Disposal:
o Never discharge dichloroacetate waste into sewers or waterways.[2][6]

o Disposal must be conducted through a licensed and approved waste disposal company or
plant.[9][11]

o Puncture empty containers to prevent re-use before disposal.[2]

o Consult your institution's Environmental Health and Safety (EHS) department or your
regional Environmental Protection Agency (EPA) office for specific guidance and to
arrange for pickup by a certified hazardous waste handler.[8]

lll. Regulatory and Hazard Summary
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The following table summarizes key hazard classifications and disposal-related codes for

dichloroacetic acid. This information is critical for proper labeling and documentation.

Parameter

Classification/Information

Source(s)

GHS Hazard Statements

H314: Causes severe skin
burns and eye damage. H315:
Causes skin irritation. H319:
Causes serious eye irritation.
H335: May cause respiratory
irritation. H351: Suspected of
causing cancer. H400: Very

toxic to aquatic life.

GHS Precautionary
Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P273: Avoid release to the
environment. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P305+P351+P338:
IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER/doctor. P501:

Dispose of contents/container

to an approved waste disposal

plant.

[31071€]

US DOT Classification

Corrosive substance.

RCRA Waste Codes

Waste generators must consult

US EPA guidelines (40 CFR
Parts 261.3) and state/local
regulations to determine the

appropriate waste codes.
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IV. Dichloroacetate Waste Management Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of dichloroacetate waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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